
An In-depth Technical Guide to 2-Bromo-4-
chloropyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4-chloropyridine

Cat. No.: B1272041 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
2-Bromo-4-chloropyridine is a halogenated pyridine derivative that serves as a crucial

intermediate in the synthesis of a wide range of biologically active molecules. Its unique

substitution pattern allows for selective functionalization, making it an invaluable building block

in medicinal chemistry and agrochemical development. This document provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis

protocols, reactivity, and applications, with a focus on its role in the development of

pharmaceuticals and other functional materials.

Chemical Identity and Physicochemical Properties
2-Bromo-4-chloropyridine, with the CAS number 22918-01-0, is a key heterocyclic

intermediate.[1] Its molecular structure and properties are summarized below.
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Identifier Value

IUPAC Name 2-bromo-4-chloropyridine[2]

CAS Number 22918-01-0[3][4][5]

Molecular Formula C₅H₃BrClN[3]

Molecular Weight 192.44 g/mol [2][3]

InChI Key SURKZMFXICWLHU-UHFFFAOYSA-N[3]

SMILES C1=CN=C(C=C1Cl)Br[2]

Synonyms
4-Chloro-2-bromopyridine, 2-bromo-4-pyridyl

chloride[3][5]

Physicochemical Data
Property Value

Appearance Colorless to light yellow liquid or solid[3][4][6]

Melting Point 12-17 °C[7][8]; <30 °C[3][9]

Boiling Point 98 °C[3]; 217.9 °C[5]; 84-86 °C[6]

Density 1.7 ± 0.1 g/cm³[3]; 1.736 g/cm³[5]

Refractive Index 1.581[3][5]

Flash Point >110 °C[3]; 85.6 °C[5]

Vapor Pressure 0.19 mmHg at 25°C[3]

XLogP3 2.5[2][3]

Purity ≥95% to ≥99% (GC)[5][6]

Storage Conditions Room temperature[3]; -20°C[1]; 0-8 °C[6]
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The structure of 2-Bromo-4-chloropyridine consists of a pyridine ring substituted with a

bromine atom at position 2 and a chlorine atom at position 4. This arrangement is critical to its

reactivity.

Caption: Chemical structure of 2-Bromo-4-chloropyridine.

Synthesis Protocols
2-Bromo-4-chloropyridine is commonly synthesized from 2-amino-4-chloropyridine via a

Sandmeyer-type reaction.

Synthesis from 4-chloro-2-pyridinamine
This protocol describes the diazotization of 4-chloro-2-pyridinamine followed by bromination.[4]

[10]

Materials:

4-chloro-2-pyridinamine (8.9 g, 69.2 mmol)

48% Hydrobromic acid (82 mL)

Bromine (33.4 g, 209 mmol)

Sodium nitrite (NaNO₂) (10.65 g, 154 mmol)

Deionized water

35% Sodium hydroxide (NaOH) solution

Ethyl acetate

Hexane

Procedure:

To a suitable reaction vessel, add 48% hydrobromic acid (82 mL) and cool the solution to

0°C in an ice bath.
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Slowly add 4-chloro-2-pyridinamine (8.9 g) to the cooled acid.

Over a period of 10 minutes, add bromine (33.4 g) to the mixture.

Cool the resulting mixture to -10°C.

Prepare a solution of sodium nitrite (10.65 g) in water (20 mL).

Add the sodium nitrite solution dropwise to the reaction mixture over 30 minutes, maintaining

the temperature at -10°C.

Allow the mixture to warm to room temperature and stir overnight.

Cool the mixture back down to 0°C.

Carefully add 35% sodium hydroxide solution until the pH of the mixture is greater than 10.

Extract the aqueous mixture with ethyl acetate.

Combine the organic layers, dry them, filter, and concentrate in vacuo.

Purify the crude product via column chromatography (eluent: 0-20% ethyl acetate in hexane)

to yield 2-bromo-4-chloropyridine.[4][10]

Expected Yield: Approximately 12.1 g (92%).[10]
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Start: 4-chloro-2-pyridinamine

Dissolve in 48% HBr at 0°C

Add Bromine (Br₂)

Cool to -10°C

Add NaNO₂ solution dropwise

Warm to RT, stir overnight

Basify with NaOH (pH > 10)

Extract with Ethyl Acetate

Dry, Filter, Concentrate

Purify via Column Chromatography

Product: 2-Bromo-4-chloropyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 2-Bromo-4-chloropyridine | C5H3BrClN | CID 2762836 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. 2-Bromo-4-chloropyridine | 22918-01-0 [chemicalbook.com]

5. innospk.com [innospk.com]

6. chemimpex.com [chemimpex.com]

7. 2-Bromo-4-chloropyridine 95% | 22918-01-0 [sigmaaldrich.com]

8. 2-Bromo-4-chloropyridine 95% | 22918-01-0 [sigmaaldrich.com]

9. fishersci.com [fishersci.com]

10. 2-Bromo-4-chloropyridine synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-4-
chloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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